Cas no 61560-95-0 (2-oxo-2-3-(trifluoromethyl)phenylacetic acid)

• Product Name: 2-oxo-2-3-(trifluoromethyl)phenylacetic acid
• CAS No: 61560-95-0
• MF: C₉H₅F₃O₃
• MW: 218.129413366318
• MDL: MFCD07777206
• CID: 474820
• PubChem ID: 12262981
• Update Time: 2025-05-21

2-oxo-2-3-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-2-(3-(trifluoromethyl)phenyl)acetic acid
• α-oxo-3-(trifluoromethyl)-Benzeneacetic acid
• 2-oxo-2-[3-(trifluoromethyl)phenyl]acetic acid
• Benzeneacetic acid, a-oxo-3-(trifluoromethyl)-
• OXO-(3-TRIFLUOROMETHYL-PHENYL)-ACETIC ACID
• 2-oxo-2-3-(trifluoromethyl)phenylacetic acid
• 61560-95-0
• oxo(3-(trifluoromethyl)phenyl)-acetic acid
• CS-0433952
• F80134
• EN300-1165414
• DTXSID50482993
• APJFBBHXNCTOGI-UHFFFAOYSA-
• InChI=1/C9H5F3O3/c10-9(11,12)6-3-1-2-5(4-6)7(13)8(14)15/h1-4H,(H,14,15)
• 3-(Trifluoromethyl)benzoylformic acid
• APJFBBHXNCTOGI-UHFFFAOYSA-N
• oxo[3-(trifluoromethyl)phenyl]acetic acid
• SCHEMBL4171698
• 2-Oxo-2-(3-(trifluoromethyl)phenyl)aceticacid
• MFCD07777206

• MDL： MFCD07777206
• Inchi： 1S/C9H5F3O3/c10-9(11,12)6-3-1-2-5(4-6)7(13)8(14)15/h1-4H,(H,14,15)
• InChI Key： APJFBBHXNCTOGI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(C(=O)O)=O)C=1)(F)F

Computed Properties

• Exact Mass: 218.01905
• Monoisotopic Mass: 218.01907850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Additional information on 2-oxo-2-3-(trifluoromethyl)phenylacetic acid

2-Oxo-2-(3-(Trifluoromethyl)phenyl)acetic Acid (CAS No. 61560-95-0)

2-Oxo-2-(3-(Trifluoromethyl)phenyl)acetic acid (CAS No. 61560-95-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a ketone group and a trifluoromethyl-substituted phenyl ring, has garnered attention due to its potential applications in drug discovery and chemical synthesis. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of 2-Oxo-2-(3-(Trifluoromethyl)phenyl)acetic acid is defined by its acetic acid backbone, with a ketone group at the 2-position and a trifluoromethyl-substituted phenyl group attached to the same carbon. This arrangement imparts unique electronic and steric properties, which are critical for its biological activity. The trifluoromethyl group, known for its electron-withdrawing effects, enhances the compound's stability and bioavailability, making it an attractive scaffold for medicinal chemists.

Recent research has focused on the biological activity of 2-Oxo-2-(3-(Trifluoromethyl)phenyl)acetic acid, particularly its ability to inhibit key enzymes involved in inflammatory pathways. Studies published in 2023 have demonstrated its potential as an anti-inflammatory agent, with promising results in preclinical models. Additionally, the compound has shown selective activity against certain cancer cell lines, suggesting its potential in oncology.

The synthesis of CAS No. 61560-95-0 involves a multi-step process that typically begins with the preparation of the trifluoromethyl-substituted phenyl ring. This is followed by coupling reactions to introduce the acetic acid moiety and subsequent oxidation to form the ketone group. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making large-scale production more feasible.

In terms of applications, 2-Oxo-2-(3-(Trifluoromethyl)phenyl)acetic acid is being explored as a lead compound for developing novel therapeutics. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery programs targeting chronic inflammatory diseases and cancer. Furthermore, its structural versatility allows for further chemical modifications, enabling the creation of derivatives with enhanced potency and selectivity.

From an environmental standpoint, the compound's stability and biodegradation properties are under investigation to ensure its safe use in pharmaceutical formulations. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, which aligns with current regulatory requirements for eco-friendly chemical compounds.

In conclusion, CAS No. 61560-95-0, or 2-Oxo-2-(3-(Trifluoromethyl)phenyl)acetic acid, represents a significant advancement in organic chemistry with promising therapeutic applications. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of innovative medicines that address unmet medical needs.